Cas no 6941-15-7 (1-Propanone,3-amino-1-(4-methylphenyl)-, hydrochloride (1:1))

• Product Name: 1-Propanone,3-amino-1-(4-methylphenyl)-, hydrochloride (1:1)
• CAS No: 6941-15-7
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 528380
• PubChem ID: 54602394
• Update Time: 2025-04-19

1-Propanone,3-amino-1-(4-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-amino-1-(4-methylphenyl)-, hydrochloride (1:1)
• 3-amino-1-(4-methylphenyl)propan-1-one,hydrochloride
• 6941-15-7
• NSC60482
• NSC-60482
• 3-Amino-1-(4-methylphenyl)propan-1-one--hydrogen chloride (1/1)
• DTXSID30713338

• Inchi： 1S/C10H13NO.ClH/c1-8-2-4-9(5-3-8)10(12)6-7-11;/h2-5H,6-7,11H2,1H3;1H
• InChI Key： PIHUBPHNWSJLDY-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C)=CC=1)CCN

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 199.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 1.036
• Boiling Point: 295.2°Cat760mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.538
• PSA: 43.09
• LogP: 3.02880